Cas no 1509665-39-7 (1-cyclohexyl-3-(methylamino)propan-2-one)

• Product Name: 1-cyclohexyl-3-(methylamino)propan-2-one
• CAS No: 1509665-39-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6026570
• PubChem ID: 83635734
• Update Time: 2025-06-11

1-cyclohexyl-3-(methylamino)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-(methylamino)propan-2-one
• EN300-1849560
• 1509665-39-7

• Inchi： 1S/C10H19NO/c1-11-8-10(12)7-9-5-3-2-4-6-9/h9,11H,2-8H2,1H3
• InChI Key： GIANYFSTPFMSMK-UHFFFAOYSA-N
• SMILES： O=C(CNC)CC1CCCCC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-cyclohexyl-3-(methylamino)propan-2-one

Recent Advances in the Study of 1-cyclohexyl-3-(methylamino)propan-2-one (CAS: 1509665-39-7) in Chemical Biology and Pharmaceutical Research

The compound 1-cyclohexyl-3-(methylamino)propan-2-one (CAS: 1509665-39-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl and methylamino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate or intermediate in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 1-cyclohexyl-3-(methylamino)propan-2-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production and ensuring consistent quality in preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its further development.

Pharmacological investigations have revealed that 1-cyclohexyl-3-(methylamino)propan-2-one exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that it may interact with dopamine and serotonin receptors, making it a potential candidate for treating neurological disorders such as depression and Parkinson's disease. However, further research is needed to fully elucidate its mechanism of action and to assess its efficacy and safety in more complex biological systems.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-cyclohexyl-3-(methylamino)propan-2-one demonstrated selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed that the compound's ability to induce apoptosis via mitochondrial pathways could be harnessed for developing new anticancer therapies.

Despite these promising findings, challenges remain in the development of 1-cyclohexyl-3-(methylamino)propan-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Future research directions may include structural modifications to enhance its pharmacological profile and the exploration of its interactions with other biological targets.

In conclusion, 1-cyclohexyl-3-(methylamino)propan-2-one (CAS: 1509665-39-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications warrant continued investigation. As the field advances, this molecule may pave the way for new treatments in neurology, oncology, and beyond, provided that ongoing studies address the current limitations and optimize its clinical potential.